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Compound of Interest

Compound Name: Bradykinin (acetate)

Cat. No.: B10760427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bradykinin is a potent vasoactive nonapeptide involved in a myriad of physiological and

pathological processes, including inflammation, pain perception, vasodilation, and smooth

muscle contraction.[1][2] It exerts its effects primarily through the activation of two G protein-

coupled receptors, the B1 and B2 receptors.[1][2] The B2 receptor is constitutively expressed in

a wide range of tissues, while the B1 receptor is typically upregulated in response to tissue

injury and inflammation.[1] Due to its central role in these pathways, Bradykinin is a critical tool

in cardiovascular research, inflammation studies, and drug discovery efforts targeting these

systems.

This document provides a comprehensive guide for the preparation of Bradykinin (acetate)
stock solutions, ensuring accurate and reproducible experimental outcomes.

Data Presentation: Chemical and Physical
Properties
A summary of the key quantitative data for Bradykinin (acetate) is presented in the table

below for easy reference.
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Property Value Source(s)

Molecular Formula C₅₀H₇₃N₁₅O₁₁ • xC₂H₄O₂ [3][4]

Molecular Weight 1060.2 g/mol (free base) [3][4][5][6]

Appearance White to off-white powder [7]

Purity ≥98% [3]

Solubility in DMSO

~12 mg/mL[3], ≥113 mg/mL

(with gentle warming)[1], 100

mg/mL[8]

[1][3][8]

Solubility in Ethanol
~10 mg/mL[3], ≥113.5 mg/mL

(with gentle warming)[1]
[1][3]

Solubility in Water

Soluble up to 1 mg/mL[6],

≥226.6 mg/mL[1], 100

mg/mL[8]

[1][6][8]

Solubility in PBS (pH 7.2) ~2 mg/mL [3]

Solubility in 0.1 M Acetic Acid 25 mg/mL [2][9][10]

Storage of Solid -20°C [3][6]

Stability of Solid ≥ 4 years at -20°C [3]

Storage of Stock Solution

Aliquot and store at -20°C for

up to 3 months.[10] Avoid long-

term storage of aqueous

solutions.[1][3]

[1][3][10]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Bradykinin (acetate)
Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution in an organic

solvent, suitable for long-term storage and subsequent dilution in aqueous buffers for cell-

based assays.
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Materials:

Bradykinin (acetate) powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, RNase/DNase-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Aseptic Technique: Perform all steps under a laminar flow hood to maintain sterility.

Equilibration: Allow the vial of Bradykinin (acetate) powder to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation.

Weighing: Carefully weigh the desired amount of Bradykinin (acetate) powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 10.6 mg of Bradykinin
(acetate) (based on a molecular weight of 1060.2 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

Bradykinin (acetate) powder. For a 10 mM stock, if you weighed 10.6 mg, add 1 mL of

DMSO.

Solubilization: Gently vortex the solution until the powder is completely dissolved. If

necessary, gentle warming (e.g., in a 37°C water bath for a few minutes) can aid in

dissolution.[1]

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This minimizes freeze-thaw cycles which can degrade the peptide.

Storage: Store the aliquots at -20°C. Stock solutions in DMSO are stable for up to 3 months.

[10]
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Protocol 2: Preparation of a 1 mg/mL Bradykinin
(acetate) Stock Solution in Sterile Water or 0.1 M Acetic
Acid
This protocol is suitable for applications where an organic solvent-free solution is required.

Materials:

Bradykinin (acetate) powder

Sterile, deionized, and filtered water or 0.1 M Acetic Acid

Sterile, RNase/DNase-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Aseptic Technique: Work in a sterile environment.

Equilibration: Bring the Bradykinin (acetate) vial to room temperature.

Weighing: Weigh the desired amount of powder. For 1 mL of a 1 mg/mL solution, weigh 1 mg

of Bradykinin (acetate).

Dissolution: Add the calculated volume of sterile water or 0.1 M acetic acid to the powder.

Solubilization: Vortex gently until the solid is fully dissolved.

Use and Storage: It is recommended to use aqueous solutions fresh on the same day of

preparation.[3] If short-term storage is necessary, aliquot and freeze at -20°C, but note that

stability is not guaranteed for extended periods.
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Note on Further Dilutions: For biological experiments, the stock solution should be further

diluted into aqueous buffers or isotonic saline to the desired final concentration immediately

before use.[3] Ensure the final concentration of the organic solvent is insignificant, as it may

have physiological effects.[3]
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Caption: Workflow for preparing Bradykinin (acetate) stock solution.
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Caption: Simplified Bradykinin B2 receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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